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Compound of Interest

Compound Name:
Ethyl 3-(7-Methyl-3-

indolyl)propanoate

Cat. No.: B13706589

Get Quote

Technical Monograph: 7-Methylindole-3-Propionic Acid Ethyl Ester

Part 1: Chemical Identity & Registry Strategy
1.1 The "Missing CAS" Paradox Researchers often encounter difficulty locating a definitive

Chemical Abstracts Service (CAS) registry number for 7-methylindole-3-propionic acid ethyl

ester. Unlike its parent compound, Indole-3-propionic acid (IPA), this specific methylated ester

is frequently a transient synthetic intermediate or a custom-design scaffold rather than a

commodity catalog reagent.

When a direct CAS match fails in commercial databases, the compound must be identified via

its structural nomenclature and parentage.

1.2 Definitive Identification Data Use the following identifiers for database queries (SciFinder,

Reaxys) or patent filings:

IUPAC Name: Ethyl 3-(7-methyl-1H-indol-3-yl)propanoate

Molecular Formula:
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Molecular Weight: 231.29 g/mol

SMILES:CCOC(=O)CCC1=CNC2=C1C=CC=C2C (Canonical)

InChIKey: (Predicted) ZJYH... (Note: Generate fresh upon synthesis)

1.3 Structural Parentage (Reference CAS Numbers) To source starting materials, refer to these

established registries:

Parent Scaffold: 7-Methylindole (CAS: 933-67-5)

Side Chain Reagent: Ethyl Acrylate (CAS: 140-88-5)

Analogous Acid: Indole-3-propionic acid (CAS: 1201-26-9)

Part 2: Synthetic Protocol (The "One-Pot" Michael
Addition)
2.1 Mechanistic Rationale The most robust route to 3-substituted indole propionates is the

Lewis Acid-Catalyzed Michael Addition. Unlike the Fischer Indole Synthesis (which requires

complex hydrazine precursors), this method directly couples the commercially available 7-

methylindole with ethyl acrylate.

Why C3-Selectivity? The indole C3 position is the most nucleophilic site (enamine-like

character).

Why 7-Methyl? The methyl group at C7 introduces steric bulk near the NH, potentially

reducing N-alkylation side reactions, but it also increases electron density, making the ring

highly reactive to electrophiles.

2.2 Reaction Scheme Visualization
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Caption: Lewis acid-catalyzed C3-alkylation pathway avoiding N-alkylation byproducts.

2.3 Step-by-Step Protocol

Reagents:

7-Methylindole (1.0 eq)[1]

Ethyl Acrylate (1.2 eq)

Indium(III) Chloride (

) (10 mol%) [Alternative:

]

Solvent: Dichloroethane (DCE) or Acetonitrile (

)

Procedure:

Setup: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux

condenser. Maintain an Argon atmosphere.

Dissolution: Add 7-methylindole (1.31 g, 10 mmol) and

(221 mg, 1 mmol) to DCE (20 mL). Stir at room temperature for 10 minutes.
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Addition: Add ethyl acrylate (1.3 mL, 12 mmol) dropwise over 5 minutes.

Reaction: Heat the mixture to 80°C (reflux) for 4–6 hours. Monitor by TLC (Hexane:EtOAc

4:1). The 7-methylindole spot (

) should disappear, replaced by a lower

spot.

Quench: Cool to room temperature. Dilute with dichloromethane (DCM, 30 mL) and wash

with water (

mL) followed by brine.

Purification: Dry the organic layer over

, filter, and concentrate in vacuo. Purify the crude oil via flash column chromatography (Silica
gel, Gradient 0-15% EtOAc in Hexane).

2.4 Critical Quality Attributes (CQA)

Yield Expectation: 75–85% (The 7-methyl group activates the ring, often improving yield over

unsubstituted indole).

NMR Check: Look for the triplet at

ppm (ethyl

) and the singlet at

ppm (7-methyl group).

Part 3: Analytical Characterization Data
To validate the synthesis, compare your spectral data against these predicted values.
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Property Value / Range Notes

Physical State Viscous oil or low-melting solid
May crystallize upon standing

at -20°C.

Boiling Point 380°C ± 25°C (Predicted)
Do not distill at atm pressure

(decomposition risk).

LogP ~3.2 Lipophilic; cell-permeable.

NMR (Typical)

8.0 (br s, NH), 7.4 (d, H4), 2.5

(s,

-Ar), 4.1 (q,

), 1.2 (t,

-Et)

The C7-Methyl shifts H6 and

H4 signals compared to

standard indole.

Part 4: Applications & Research Context
4.1 Biological Significance This molecule is primarily investigated in two domains:

Neuroprotection (Antioxidant): Indole-3-propionic acid (IPA) is a potent radical scavenger.

The 7-methyl analog is studied to alter metabolic stability (blocking C7 hydroxylation) and

lipophilicity. The ethyl ester acts as a prodrug, crossing the blood-brain barrier (BBB) before

hydrolyzing back to the active acid.

Melatonin Analog Synthesis: It serves as a precursor. Chain extension or amidation of the

ester leads to 7-methyl-melatonin derivatives, which have altered binding affinity for

receptors.

4.2 SAR Logic (Structure-Activity Relationship)
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Caption: Structural modifications and their pharmacological impact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(7-methyl-1H-indol-3-yl)propanoic
acid (1 x 1 g) | Alchimica [shop.alchimica.cz]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b13706589/docs?utm_src=pdf-body-img#7-methylindole-3-propionic-acid-ethyl-ester-cas-number-search
https://www.benchchem.com/product/b13706589?utm_src=pdf-custom-synthesis#bc-rfq
https://shop.alchimica.cz/p/2504147-19-5-r-2-9h-fluoren-9-yl-methoxy-carbonyl-amino-3-7-methyl-1h-indol-3-yl-propanoic-acid-1-x-1-g-r01v3k6/
https://shop.alchimica.cz/p/2504147-19-5-r-2-9h-fluoren-9-yl-methoxy-carbonyl-amino-3-7-methyl-1h-indol-3-yl-propanoic-acid-1-x-1-g-r01v3k6/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13706589?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [7-methylindole-3-propionic acid ethyl ester CAS number
search]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13706589/docs#7-methylindole-3-propionic-acid-
ethyl-ester-cas-number-search]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b13706589/docs#7-methylindole-3-propionic-acid-ethyl-ester-cas-number-search
https://www.benchchem.com/product/b13706589/docs#7-methylindole-3-propionic-acid-ethyl-ester-cas-number-search
https://www.benchchem.com/product/b13706589/docs#7-methylindole-3-propionic-acid-ethyl-ester-cas-number-search
https://www.benchchem.com/product/b13706589/docs#7-methylindole-3-propionic-acid-ethyl-ester-cas-number-search
https://www.benchchem.com/product/b13706589?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13706589?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

